molecular formula C12H17NO2 B8382810 Methyl 3-amino-2,4,6-trimethylphenylacetate

Methyl 3-amino-2,4,6-trimethylphenylacetate

Cat. No.: B8382810
M. Wt: 207.27 g/mol
InChI Key: GXYZCFILFNTXRK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-amino-2,4,6-trimethylphenylacetate is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H17NO2

Molecular Weight

207.27 g/mol

IUPAC Name

methyl 2-(3-amino-2,4,6-trimethylphenyl)acetate

InChI

InChI=1S/C12H17NO2/c1-7-5-8(2)12(13)9(3)10(7)6-11(14)15-4/h5H,6,13H2,1-4H3

InChI Key

GXYZCFILFNTXRK-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=C1CC(=O)OC)C)N)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-cyanomethyl-2,4,6-trimethylaniline (see Example 14, procedure C) (5 g, 28.7 mmol) in methanol (30 mL) was added concentrated sulfuric acid (30 mL) with cooling. The resulting mixture was heated under reflux for 8 h before it was allowed to cool to rt and diluted with water (100 mL). The mixture was stripped off methanol and the residue was basified with sodium carbonate and then extracted with ethyl acetate. The organic layer was worked up and concentrated as usual to give the desired compound as an oil (5.2 g, 88%).
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Yield
88%

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